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Compound of Interest

Compound Name: ML-7

Cat. No.: B1676662 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and procedural clarity is paramount. This document provides essential, immediate safety and

logistical information for handling ML-7, a potent and selective inhibitor of myosin light chain

kinase (MLCK). Adherence to these guidelines is critical for safe handling, accurate

experimental execution, and proper disposal.

Chemical and Physical Properties
A summary of the key chemical and physical properties of ML-7 hydrochloride is provided in

the table below for quick reference.
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Property Value

Chemical Name
1-(5-Iodonaphthalene-1-

sulfonyl)homopiperazine, hydrochloride

Synonyms ML-7 hydrochloride

CAS Number 110448-33-4

Molecular Formula C₁₅H₁₇IN₂O₂S · HCl

Molecular Weight 452.74 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO and ethanol

Storage
Store at 2-8°C. Keep tightly closed and

protected from light.

Personal Protective Equipment (PPE)
When handling ML-7, appropriate personal protective equipment is mandatory to prevent

exposure. The following PPE should be worn at all times in the laboratory.
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PPE Category Recommended Equipment Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable. Inspect gloves for any

tears or punctures before use.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes or airborne

particles.

Body Protection Laboratory coat

A standard lab coat is required.

For procedures with a higher

risk of splashing, a chemical-

resistant apron should be worn

over the lab coat.

Respiratory Protection

Not generally required for

small quantities handled with

adequate ventilation.

Use a NIOSH-approved

respirator if there is a risk of

generating dust or aerosols, or

if working in a poorly ventilated

area.

Health Hazard Information
ML-7 is a chemical compound that requires careful handling due to its potential health effects.
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Hazard Description First Aid Measures

Inhalation
May cause respiratory tract

irritation.

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention if symptoms persist.

Skin Contact May cause skin irritation.

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing. Seek medical

attention if irritation develops.

Eye Contact
May cause serious eye

irritation.

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

Ingestion Harmful if swallowed.

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

Experimental Protocols
While specific experimental concentrations and incubation times will vary depending on the cell

type and research question, the following provides a general procedural framework for in vitro

and in vivo applications of ML-7.

In Vitro Cell Culture Protocol with ML-7
This protocol outlines the general steps for treating adherent cells, such as MCF-7, with ML-7.

Cell Seeding: Plate cells at the desired density in a suitable culture vessel and allow them to

adhere and grow to the desired confluency (typically 70-80%).
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Preparation of ML-7 Stock Solution: Prepare a stock solution of ML-7 in an appropriate

solvent, such as DMSO, at a concentration of 10-20 mM. Store the stock solution at -20°C.

Preparation of Working Solution: On the day of the experiment, dilute the ML-7 stock solution

in a complete cell culture medium to the desired final concentration. It is crucial to perform

serial dilutions to ensure accuracy.

Cell Treatment: Remove the existing culture medium from the cells and replace it with the

medium containing the desired concentration of ML-7.

Incubation: Incubate the cells for the desired period, as determined by the specific

experimental design.

Analysis: Following incubation, cells can be harvested for various downstream analyses,

such as western blotting, immunofluorescence, or cell viability assays.

In Vivo Administration Protocol in a Rabbit Model of
Atherosclerosis
This protocol provides a general guideline for the oral administration of ML-7 in a rabbit model.

[1][2][3][4][5]

Animal Model: Establish an atherosclerosis model in rabbits, typically by feeding a high-

cholesterol diet for a specified period.[1][2][3][4][5]

Preparation of ML-7 Formulation: For oral administration, ML-7 can be dissolved in a

suitable vehicle, such as a 10% DMSO solution in corn oil. The final concentration should be

calculated based on the desired dosage and the rabbit's body weight.

Administration: Administer the ML-7 formulation to the rabbits orally, for example, at a daily

dose of 1 mg/kg.

Monitoring: Monitor the animals regularly for any adverse effects.

Data Collection: At the end of the study period, collect relevant tissues and blood samples for

analysis.
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Signaling Pathway
ML-7 is a potent and selective inhibitor of Myosin Light Chain Kinase (MLCK). MLCK plays a

crucial role in regulating smooth muscle contraction and has been implicated in various cellular

processes, including cell migration and proliferation. The signaling pathway below illustrates

the mechanism of action of ML-7.
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Caption: ML-7 inhibits MLCK, preventing the phosphorylation of MLC and subsequent cellular

responses.

Operational and Disposal Plans
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Proper handling and disposal of ML-7 and associated waste are crucial to ensure laboratory

and environmental safety.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wear appropriate PPE and contain the spill using an inert absorbent material

(e.g., vermiculite, sand).

Collection: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste.

Decontamination: Clean the spill area thoroughly with a suitable detergent and water.

Waste Disposal
All waste materials contaminated with ML-7 must be disposed of as hazardous chemical waste

in accordance with institutional and local regulations.[6][7][8][9][10]

Solid Waste: Collect all contaminated solid waste, including gloves, pipette tips, and empty

vials, in a designated, clearly labeled hazardous waste container.[7][9][10]

Liquid Waste: Collect all liquid waste containing ML-7 in a sealed, labeled, and chemical-

resistant container.[7][9][10] Do not dispose of ML-7 solutions down the drain.[6][7][8]

Container Disposal: Empty ML-7 containers must be triple-rinsed with an appropriate

solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[9][10]

After rinsing, the container can be disposed of as regular laboratory glass or plastic waste,

with the label defaced.

By adhering to these safety and handling protocols, researchers can minimize risks and ensure

the integrity of their experimental results when working with ML-7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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